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Compound of Interest

Compound Name: Pyrene-PEG5-biotin

Cat. No.: B15145244

For researchers and professionals in drug development, the accessibility and purity of reagents
are critical factors for ensuring the reliability and reproducibility of experimental results. Pyrene-
PEG5-biotin, a versatile heterobifunctional molecule, integrates the fluorescent properties of
pyrene with the high-affinity binding of biotin to (strept)avidin, connected by a flexible
polyethylene glycol (PEG) linker. This technical guide provides an in-depth look at the
commercial sources and purity of Pyrene-PEG5-biotin, alongside a foundational experimental
protocol for its application.

Commercial Suppliers and Purity Specifications

A survey of prominent biochemical suppliers reveals the ready availability of Pyrene-PEG5-
biotin. The purity of these commercially available products is consistently high, typically
exceeding 95%, which is suitable for most research applications. The table below summarizes
the offerings from various suppliers.
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Molecular
. Catalog . . Storage
Supplier Purity Weight ( g/mol .
Number ) Conditions
AxisPharm - >95% - -
BroadPharm BP-24341 97% 734.9 -20°C
Room
MedchemExpres
HY-141094 - - temperature
s
(short term)
0 - 4°C (short
MedKoo
o 123829 - 734.91 term), -20°C
Biosciences
(long term)
Ruixibiotech - >95% 734.9 -
Biorbyt orb1987777 - 734.9 -20°C
) Varies (custom
Creative )
- - synthesis -20°C or lower
PEGWorks

available)

Note: "-" indicates that the information was not readily available on the product page.

Key Molecular Features and Applications

Pyrene-PEG5-biotin is a valuable tool in various biological assays due to its unique
combination of functionalities.[1] The pyrene moiety serves as a fluorescent probe, allowing for
sensitive detection and imaging.[1] The biotin group provides a strong and specific binding
partner for streptavidin and avidin, enabling applications such as affinity purification and
immobilization of biomolecules.[1] The PEG5 spacer enhances the water solubility of the
molecule, reduces steric hindrance, and provides a flexible linker between the pyrene and
biotin moieties.[1][2]

This reagent is particularly useful for:

o Fluorescent labeling and detection: Covalently attaching the pyrene fluorophore to target
molecules for visualization and quantification.[1]
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« Affinity purification: Capturing and isolating proteins or other biomolecules that have an
affinity for the labeled target.[1]

» Bioassays and imaging experiments: Utilizing the fluorescent signal to monitor molecular
interactions and localization within cells or tissues.[1]

 PROTACS (Proteolysis Targeting Chimeras): Serving as a component of these novel
therapeutic agents that facilitate the degradation of target proteins.[3][4]

» Surface functionalization: Modifying surfaces, such as carbon nanotubes and graphene,
through the strong pi-pi stacking interactions of the pyrene group.[2][5]

Experimental Protocol: General Procedure for
Labeling and Pulldown

The following is a generalized protocol for the use of Pyrene-PEG5-biotin in a labeling and
pulldown experiment. Specific conditions may need to be optimized depending on the target
molecule and experimental system.

Materials:

» Pyrene-PEG5-biotin
o Target protein or molecule with a reactive amine group

o EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (1-
[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
hexafluorophosphate) as a carboxyl group activator([2]

o Reaction buffer (e.g., PBS, pH 7.4)
o Streptavidin-coated magnetic beads or agarose resin
e Wash buffer (e.g., PBS with 0.05% Tween-20)

 Elution buffer (e.g., high concentration of free biotin or a low pH buffer)
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Workflow for Protein Labeling and Affinity Capture

Protein Labeling

Dissolve Pyrene-PEG5-biotin
in organic solvent

Add activator (EDC/HATU)
to Pyrene-PEG5-biotin

Incubate to form
active ester

Prepare protein solution
in reaction buffer

Add activated probe
to protein solution

Incubate to allow
conjugation

Remove excess probe
(e.g., dialysis, size exclusion)

Labeled Protein

Affinity|Capture

Incubate labeled protein
with streptavidin beads

Wash beads to remove
non-specific binders

Elute captured protein

Analyze eluate
(e.g., SDS-PAGE, Western Blot)
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Caption: Workflow for protein labeling with Pyrene-PEG5-biotin and subsequent affinity
capture.

Conceptual Diagram of Pyrene-PEG5-biotin
Functionality

The utility of Pyrene-PEG5-biotin stems from its distinct functional domains, as illustrated in
the following diagram.
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Caption: Functional components of the Pyrene-PEG5-biotin molecule and their interactions.

This technical guide provides a foundational understanding of the commercial landscape and
practical application of Pyrene-PEG5-biotin. For specific experimental designs, researchers
are encouraged to consult the technical data sheets provided by the suppliers and relevant
scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Purity of Pyrene-PEG5-
biotin: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15145244#commercial-sources-and-purity-of-pyrene-
peg5-biotin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.biorbyt.com/pyrene-peg5-biotin-orb1987777.html
https://creativepegworks.com/product/pyrene-peg-biotin-mw-5k
https://www.benchchem.com/product/b15145244#commercial-sources-and-purity-of-pyrene-peg5-biotin
https://www.benchchem.com/product/b15145244#commercial-sources-and-purity-of-pyrene-peg5-biotin
https://www.benchchem.com/product/b15145244#commercial-sources-and-purity-of-pyrene-peg5-biotin
https://www.benchchem.com/product/b15145244#commercial-sources-and-purity-of-pyrene-peg5-biotin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15145244?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

